5-Oxo-5H-chromeno[2,3-b]pyridine-2-carbaldehyde

Specification

• Molecular Formula: C13H7NO3
• Molecular Weight: 225.20 g/mol
• IUPAC Name: 5-oxochromeno[2,3-b]pyridine-2-carbaldehyde
• Standard InChI: InChI=1S/C13H7NO3/c15-7-8-5-6-10-12(16)9-3-1-2-4-11(9)17-13(10)14-8/h1-7H
• Standard InChI Key: OBTSTSQBHLXWJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)N=C(C=C3)C=O

Introduction

5-Oxo-5H-chromeno[2,3-b]pyridine-2-carbaldehyde is a complex organic compound belonging to the class of chromeno[2,3-b]pyridine-5-ones. It features a unique structure that combines chromene and pyridine rings, making it a valuable compound in the field of organic chemistry and pharmacology. This compound is of interest due to its potential biological activities and applications in drug development.

Synthesis Methods

The synthesis of 5-Oxo-5H-chromeno[2,3-b]pyridine-2-carbaldehyde typically involves multi-step reactions that require careful control of conditions to achieve high purity and yield. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds in the chromeno[2,3-b]pyridine class often involve reactions such as cyclization, condensation, and formylation steps.

Biological Activity and Potential Applications

Compounds with similar structures to 5-Oxo-5H-chromeno[2,3-b]pyridine-2-carbaldehyde have been studied for their biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The presence of a formyl group and the fused ring system may allow this compound to interact with various biological targets, such as enzymes or receptors, potentially leading to pharmacological effects.